Cas no 2227864-52-8 ((2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid)

• Product Name: (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid
• CAS No: 2227864-52-8
• MF: C₂₂H₂₃NO₄
• MW: 365.42
• MDL: MFCD32689920
• CID: 5096264
• PubChem ID: 154747067
• Update Time: 2025-05-24

(2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2-Piperidinedicarboxylic acid, 5-methyl-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,5R)-
• (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid
• BS-43718
• D79398
• (2S,5R)-1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL-5-METHYLPIPERIDINE-2-CARBOXYLIC ACID
• (2S,5R)-1-Fmoc-5-methyl-piperidine-2-carboxylic acid
• (2S,5R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-5-methylpiperidine-2-carboxylic acid
• MFCD32689920
• (2S,5R)-1-(9H-Fluoren-9-ylmethoxycarbonyl)-5-methylpiperidine-2-carboxylic acid
• (2S,5R)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid
• EN300-1653122
• 2227864-52-8
• 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-5-methylpiperidine-2-carboxylic acid

• MDL： MFCD32689920
• Inchi： 1S/C22H23NO4/c1-14-10-11-20(21(24)25)23(12-14)22(26)27-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,24,25)/t14-,20+/m1/s1
• InChI Key： BIBUVYMHHDCLQD-VLIAUNLRSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@H](C)CC[C@H]1C(O)=O

Computed Properties

• Exact Mass: 365.16270821g/mol
• Monoisotopic Mass: 365.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid

Introduction to (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid (CAS No. 2227864-52-8)

The compound (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid (CAS No. 2227864-52-8) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and chemical synthesis. This compound is notable for its complex stereochemistry and its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of peptide-based drugs and other therapeutic agents.

The structure of this compound is characterized by a piperidine ring system, which is a six-membered cyclic amine. The stereochemistry at the 2S and 5R positions is critical for its biological activity and selectivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the 1-position of the piperidine ring serves as a protecting group for the amine functionality, making it highly versatile in synthetic chemistry. Additionally, the methyl group at the 5-position introduces steric effects that can influence both the physical properties and biological interactions of the molecule.

Recent advancements in chemical synthesis have highlighted the importance of this compound as a key intermediate in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and its ability to be selectively removed under acidic conditions. This makes (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid an invaluable tool for constructing complex peptide sequences with high precision.

Moreover, this compound has been explored in the context of developing novel therapeutic agents. Its unique stereochemistry and functional groups make it a promising candidate for modulating enzyme activity or targeting specific biological pathways. For instance, researchers have investigated its potential as a lead compound for anti-cancer drug development, where stereochemistry plays a crucial role in determining efficacy and selectivity.

In terms of synthesis, this compound can be prepared via a multi-step process involving enantioselective synthesis to establish the correct stereochemistry at both chiral centers. The use of advanced catalytic methods and stereoselective reactions has enabled chemists to achieve high yields and excellent enantiomeric excess in its preparation. These methods are continuously being refined to improve scalability and reduce production costs, making this compound more accessible for large-scale applications.

From an analytical standpoint, (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid has been extensively studied using modern spectroscopic techniques such as NMR and mass spectrometry. These studies have provided detailed insights into its molecular structure, conformational flexibility, and interaction with biological targets. Such information is critical for understanding its behavior in physiological environments and optimizing its use in drug design.

Looking forward, the continued exploration of this compound's properties will undoubtedly contribute to breakthroughs in medicinal chemistry. Its role as an intermediate in peptide synthesis underscores its importance in modern drug discovery pipelines. Furthermore, ongoing research into its biological activity and pharmacokinetics will provide valuable insights into its potential as a therapeutic agent or a tool compound for studying cellular processes.

In conclusion, (2S,5R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-5-methyl-piperidine-2-carboxylic acid (CAS No. 2227864-52-8) stands out as a pivotal molecule in contemporary organic chemistry. Its unique structure, stereochemical properties, and functional groups make it an indispensable component in the development of bioactive compounds. As research progresses, this compound will likely play an even more prominent role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.